Cas no 1805554-71-5 (3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride
• CAS No: 1805554-71-5
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4899185
• Update Time: 2025-07-22

3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-5(8(10)11)6(7(9)14)4(2-12-3)13(15)16/h2,8H,1H3
• InChI Key： MGALPEHXRVRHHH-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CN=C(C)C=1C(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride

Introduction to 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride (CAS No. 1805554-71-5)

3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride, identified by the CAS number 1805554-71-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely recognized for their diverse biological activities and utility in synthetic chemistry. The presence of a difluoromethyl group and a nitro substituent in the pyridine core enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The 4-carbonyl chloride functionality in the molecular structure of this compound is particularly noteworthy, as it serves as a versatile electrophile in organic synthesis. This feature allows for further functionalization through nucleophilic substitution reactions, enabling the construction of intricate molecular architectures. In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential applications in medicinal chemistry. 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride has emerged as a key building block in the synthesis of bioactive molecules, particularly those targeting inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. The difluoromethyl group is known to enhance metabolic stability and binding affinity, making it an attractive moiety for drug design. Recent studies have demonstrated its utility in synthesizing small-molecule inhibitors that exhibit potent activity against various enzymatic targets. For instance, derivatives of this compound have been explored as inhibitors of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and play a crucial role in inflammation and pain signaling.

Moreover, the nitro substituent in the pyridine ring can be reduced to an amine group, providing access to a range of pharmacophores that are commonly found in biologically active compounds. This redox-active property makes it particularly useful for generating enantiomerically pure intermediates through asymmetric synthesis techniques. In addition, the carbonyl chloride group can undergo reaction with alcohols or amines to form esters or amides, respectively, further expanding its synthetic utility.

The pharmaceutical industry has been increasingly leveraging such versatile intermediates to develop next-generation drugs with improved efficacy and reduced side effects. For example, researchers have utilized 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride to synthesize novel antiviral agents that target viral proteases and polymerases. These compounds have shown promising results in preclinical studies, highlighting the importance of this intermediate in drug discovery efforts.

Agrochemical applications of this compound have also been explored. The structural features of nitropyridines contribute to their herbicidal and fungicidal properties, making them valuable candidates for developing new crop protection agents. By modifying the substituents on the pyridine ring, chemists can fine-tune the biological activity of these compounds to target specific pests or pathogens while minimizing environmental impact.

In conclusion, 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-carbonyl chloride (CAS No. 1805554-71-5) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and agrochemical researchers alike. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing global health and agricultural challenges.